2-(benzo[d]thiazol-2-ylthio)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C19H14N4O2S2/c24-17-10-9-14(22-23-17)12-5-1-2-6-13(12)20-18(25)11-26-19-21-15-7-3-4-8-16(15)27-19/h1-10H,11H2,(H,20,25)(H,23,24)
• InChI Key: UFVAXIZTWBQAOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=O)C=C2)NC(=O)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H14N4O2S2
• Molecular Weight: 394.5 g/mol

Description

2-(benzo[d]thiazol-2-ylthio)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H14N4O2S2 and its molecular weight is 394.47. The purity is usually 95%.
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Scientific Research Applications

Photoluminescent and Electroluminescent Properties

The compound’s photoluminescent and electroluminescent properties have garnered significant interest. Researchers have explored its potential as a luminescent material. Two ligands derived from this compound, BTZ-Cz-OH and BTZ-DCz-OH , along with their boron complexes (BTZ-Cz-BF and BTZ-DCz-BF ), exhibit green emission due to excited-state intramolecular proton transfer (ESIPT). Upon coordination with boron complexes, they display blue-shifted and enhanced emission. These materials have been successfully employed as dopants in organic light-emitting diodes (OLEDs), demonstrating strong emission, low turn-on voltages (3.9-4.8 V), and improved performance compared to the ligands. .

Protein Tyrosine Phosphatase 1B Inhibition

Researchers have also explored derivatives of this compound as potential inhibitors of protein tyrosine phosphatase 1B (PTP1B). PTP1B plays a crucial role in regulating insulin signaling, making it an attractive target for Type II diabetes therapy. .

Solvent Effects and Optoelectronics

Excitingly, ab initio calculations have revealed solvent effects on excited-state hydrogen bonds and proton transfers. The compound 2-(benzo[d]thiazol-2-yl)-3-methoxynaphthalen-1-ol (MMT) , a derivative of our compound of interest, has been studied in this context. .

Mechanism of Action

Mode of Action

It has been observed that due to the characteristics of excited state intramolecular proton transfer (esipt), the ligand exhibits green emission in solution and solid films . After coordination with difluoroboron complexes, a significant blue shift and enhanced emission are observed due to restricted conformational changes .